Cas no 102-63-6 (Benzenamine,4-[2-(2,4-dimethylphenyl)diazenyl]-2-methyl-)

• Product Name: Benzenamine,4-[2-(2,4-dimethylphenyl)diazenyl]-2-methyl-
• CAS No: 102-63-6
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 166884
• PubChem ID: 66889
• Update Time: 2025-04-19

Benzenamine,4-[2-(2,4-dimethylphenyl)diazenyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(2,4-dimethylphenyl)diazenyl]-2-methyl-
• 4-(2,4-xylylazo)-o-toluidine
• 4-[(2,4-dimethylphenyl)diazenyl]-2-methylaniline
• 4-(2,4-Xylylazo)-2-methylaniline
• 4-[(E)-(2,4-dimethylphenyl)diazenyl]-2-methylaniline
• Benzenamine, 4-((2,4-dimethylphenyl)azo)-2-methyl-
• Benzenamine, 4-(2-(2,4-dimethylphenyl)diazenyl)-2-methyl-
• 2',3,4'-Trimethylazobenzen-4-amine
• 4-(2,4-dimethylphenyl)diazenyl-2-methylaniline
• DTXSID9059258
• NS00023164
• 102-63-6
• EINECS 203-043-5

• Inchi： 1S/C15H17N3/c1-10-4-7-15(12(3)8-10)18-17-13-5-6-14(16)11(2)9-13/h4-9H,16H2,1-3H3/b18-17+
• InChI Key： FBVBEKWBELWCNW-ISLYRVAYSA-N
• SMILES： N(/C1C=CC(C)=CC=1C)=N\C1C=CC(=C(C)C=1)N

Computed Properties

• Exact Mass: 239.14241
• Monoisotopic Mass: 239.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.1
• Topological Polar Surface Area: 50.7A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 421.5°Cat760mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.585
• PSA: 50.74
• LogP: 5.19060